Cas no 2138123-37-0 (3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138123-37-0
• MF: C₁₉H₃₁NO₂
• MW: 305.454945802689
• CID: 5990178
• PubChem ID: 165498494
• Update Time: 2025-05-20

3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161454
• 3-{[3-(benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol
• 2138123-37-0
• 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C19H31NO2/c1-19(2)11-10-17(21)14-18(19)20(3)12-7-13-22-15-16-8-5-4-6-9-16/h4-6,8-9,17-18,21H,7,10-15H2,1-3H3
• InChI Key： VBPXYNWVIOEKRJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)CCCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.235479232g/mol
• Monoisotopic Mass: 305.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol

3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol

The compound 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol, with CAS number 2138123-37-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy group, a cyclohexanol backbone, and an amine functional group. The molecule's structure contributes to its potential as a versatile building block in the synthesis of bioactive compounds.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to act as a precursor in the synthesis of bioactive molecules with potential applications in treating various diseases. For instance, its role in the synthesis of compounds with anti-inflammatory and antioxidant properties has been extensively explored. The presence of the benzyloxy group and the cyclohexanol backbone provides a platform for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The synthesis of 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of advanced catalysts and reaction conditions has allowed for the efficient production of this compound. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms, which are crucial for pharmacological studies.

In terms of pharmacological activity, this compound has shown promise in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential candidate for drug development. For example, studies have demonstrated its role in inhibiting certain enzymes associated with neurodegenerative diseases. Additionally, its ability to act as a chelating agent has been explored in the context of metal-mediated diseases.

The application of this compound extends beyond pharmaceuticals. It has also been investigated for its potential use in agrochemicals and materials science. In agrochemistry, its role as a plant growth regulator has been studied, while in materials science, it has been explored as a component in advanced polymers with tailored properties.

In conclusion, 3-{[3-(Benzyloxy)propyl](methyl)amino}-4,4-dimethylcyclohexan-1-ol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and versatile functional groups make it an invaluable tool in modern organic chemistry and pharmacology. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in the development of innovative solutions to pressing scientific challenges.